Cas no 197785-09-4 (3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid)

3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid is a fluorinated biphenyl derivative characterized by its high degree of fluorine substitution, which enhances its electron-withdrawing properties and chemical stability. This compound is particularly valuable in synthetic chemistry as a building block for advanced materials, pharmaceuticals, and agrochemicals, where its fluorinated aromatic structure contributes to improved lipophilicity and metabolic resistance. The carboxylic acid functional group allows for further derivatization, enabling its integration into more complex molecular architectures. Its robust thermal and oxidative stability makes it suitable for applications requiring harsh reaction conditions. The compound's unique electronic properties also make it useful in the development of specialty polymers and catalysts.

3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid structure

197785-09-4 structure

Product Name:3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid

CAS No:197785-09-4

MF:C₁₃H₃F₇O₂

MW:324.150548219681

CID:5000177

Update Time:2025-05-20

3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid
- Inchi： 1S/C13H3F7O2/c14-4-1-3(2-5(15)7(4)13(21)22)6-8(16)10(18)12(20)11(19)9(6)17/h1-2H,(H,21,22)
- InChI Key： YXNKKMSSFYIRMT-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1C1C=C(C(C(=O)O)=C(C=1)F)F)F)F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 395
XLogP3: 3.8
Topological Polar Surface Area: 37.3

3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011000094-250mg	3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid	197785-09-4	97%	250mg	$499.20	2023-09-02
Alichem	A011000094-500mg	3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid	197785-09-4	97%	500mg	$839.45	2023-09-02
Alichem	A011000094-1g	3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid	197785-09-4	97%	1g	$1490.00	2023-09-02

3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid Related Literature

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Additional information on 3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid

Comprehensive Overview of 3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid (CAS No. 197785-09-4)

3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid (CAS No. 197785-09-4) is a highly fluorinated biphenyl derivative with significant applications in advanced material science and pharmaceutical research. This compound, characterized by its seven fluorine atoms attached to the biphenyl backbone, exhibits unique physicochemical properties, including enhanced thermal stability, lipophilicity, and resistance to metabolic degradation. These attributes make it a valuable intermediate in the synthesis of specialty chemicals, liquid crystals, and bioactive molecules.

The growing interest in fluorinated compounds stems from their widespread use in agrochemicals, pharmaceuticals, and electronic materials. Researchers and industries are increasingly focusing on heptafluorobiphenyl derivatives due to their ability to improve drug bioavailability and material performance. For instance, the incorporation of 3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid into polymer matrices can enhance their dielectric properties, making them suitable for high-performance insulating materials in electronics.

One of the most frequently searched questions related to this compound is: "What are the applications of heptafluorobiphenyl carboxylic acid in drug development?" The answer lies in its role as a building block for fluorinated pharmaceuticals. Fluorination often increases a drug's membrane permeability and metabolic stability, which is why this compound is explored in the design of protease inhibitors and kinase modulators. Additionally, its electron-withdrawing properties make it useful in catalytic reactions and as a ligand in coordination chemistry.

From an environmental perspective, the demand for sustainable fluorination methods has surged, aligning with global trends toward green chemistry. Innovations in catalytic fluorination and solvent-free synthesis are reducing the ecological footprint of producing compounds like 3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid. Researchers are also investigating its biodegradability and potential replacements to address regulatory concerns about persistent organic pollutants (POPs).

In material science, this compound's high thermal stability and low surface energy make it ideal for coatings and adhesives in extreme environments. For example, it is being tested in aerospace applications where resistance to UV radiation and chemical corrosion is critical. Another trending topic is its use in organic electronics, particularly in the development of flexible displays and perovskite solar cells, where fluorinated aromatics improve charge transport efficiency.

The synthesis of CAS No. 197785-09-4 typically involves cross-coupling reactions between fluorinated aryl halides and subsequent carboxylation. Advanced techniques like flow chemistry and microwave-assisted synthesis are being adopted to optimize yield and purity. Analytical characterization, including NMR, HPLC, and mass spectrometry, ensures compliance with industry standards for research and commercial use.

As the scientific community continues to explore multifunctional fluorinated compounds, 3,5,2',3',4',5',6'-Heptafluorobiphenyl-4-carboxylic acid remains a focal point due to its versatility. Whether in drug discovery, advanced materials, or environmental studies, its unique properties offer solutions to modern challenges. Future research may uncover novel applications in energy storage or nanotechnology, further solidifying its importance in interdisciplinary science.